Cas no 69770-23-6 (Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]-)

Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]- structure
69770-23-6 structure
Product Name:Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]-
CAS No:69770-23-6
MF:C17H18O2
MW:254.323625087738
MDL:MFCD00003359
CID:528385
PubChem ID:24851725
Update Time:2025-04-19

Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]-
    • 3-(4-TERT-BUTYLPHENOXY)BENZALDEHYDE
    • EINECS 274-109-9
    • Q27280924
    • MFCD00003359
    • m-(p-tert-Butyphenoxy)benzaldehyde
    • Benzaldehyde, 3-[4-(1,1-dimethylethyl)phenoxy]-
    • A836640
    • UNII-IW9QVO2DJU
    • FT-0641255
    • 69770-23-6
    • IW9QVO2DJU
    • AKOS009158716
    • 3-(4-(tert-Butyl)phenoxy)benzaldehyde
    • 3(4-t-butyl-phenoxy)benzaldehyde
    • STR01804
    • BENZALDEHYDE, 3-(4-(1,1-DIMETHYLETHYL)PHENOXY)-
    • 3-((4-TERT-BUTYLPHENYL)OXY)BENZALDEHYDE
    • DTXSID5022300
    • 3-(4-(1,1-DIMETHYLETHYL)PHENOXY)BENZALDEHYDE
    • NS00036951
    • SCHEMBL417164
    • 3-(4-tert-butyl-phenoxy)-benzaldehyde
    • J318.037I
    • 3-[4-(1,1-Dimethylethyl)phenoxy]benzaldehyde
    • 3-{[4-(1,1-dimethylethyl)phenyl]oxy}benzaldehyde
    • 3-(4-tert-Butylphenoxy)benzaldehyde, 98%
    • 3-[4-(tert-butyl)phenoxy]benzaldehyde
    • DB-021680
    • DTXCID802300
    • MDL: MFCD00003359
    • Inchi: 1S/C17H18O2/c1-17(2,3)14-7-9-15(10-8-14)19-16-6-4-5-13(11-16)12-18/h4-12H,1-3H3
    • InChI Key: YZIHNHLGGMSWAD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=O)C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 254.13100
  • Monoisotopic Mass: 254.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.984 g/mL at 25 °C(lit.)
  • Boiling Point: 152 °C/0.4 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.57(lit.)
  • PSA: 26.30000
  • LogP: 4.58890

Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]- Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3082 9 / PGIII
  • WGK Germany:3

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